Cas no 2228725-49-1 (2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228725-49-1
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 6417556
• PubChem ID: 165700672
• Update Time: 2025-08-04

2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol
• EN300-1961677
• 2228725-49-1

• Inchi： 1S/C7H5BrF2N2O3/c8-4-1-5(12(14)15)6(11-2-4)7(9,10)3-13/h1-2,13H,3H2
• InChI Key： QGHOETGAVSTSJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(CO)(F)F

Computed Properties

• Exact Mass: 281.94516g/mol
• Monoisotopic Mass: 281.94516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228725-49-1 and Product Name: 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol

The compound with the CAS number 2228725-49-1 and the product name 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups, including a pyridine ring, a bromo substituent, a nitro group, and a difluoroethyl moiety, which collectively contribute to its unique chemical properties and biological relevance.

Recent research in the field of medicinal chemistry has highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. Pyridine-based compounds are widely recognized for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for drug discovery. The presence of a bromo atom in the structure of this compound enhances its reactivity, allowing for further functionalization and the exploration of novel derivatives. This reactivity is particularly useful in synthetic chemistry, where it enables the construction of more complex molecules with tailored properties.

The nitro group is another critical feature of this compound. Nitroaromatic compounds have been extensively studied for their pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. In addition, the nitro group can be reduced to an amine under specific conditions, providing a versatile handle for chemical modification and further derivatization.

The incorporation of a difluoroethyl moiety into the molecular framework introduces additional electronic and steric effects that can modulate the biological activity of the compound. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and increase lipophilicity, all of which are desirable properties in drug candidates. The difluoroethyl group can thus play a crucial role in optimizing the pharmacokinetic profile of this compound, making it more suitable for therapeutic applications.

Current research in pharmaceutical chemistry has demonstrated that compounds featuring combinations of these functional groups exhibit promising biological activities. For instance, studies have shown that pyridine derivatives with bromo and nitro substituents can exhibit potent inhibitory effects on various enzymes involved in inflammatory pathways. These findings suggest that 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol may have similar therapeutic potential.

Moreover, the structural features of this compound make it an attractive scaffold for further optimization through structure-based drug design. Computational modeling techniques can be employed to predict how modifications to the molecule might affect its binding interactions with biological targets. By leveraging these computational tools, researchers can identify key residues on the target protein that interact with the compound and design analogs with improved potency and selectivity.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes relevant to cancer progression. The ability to modulate enzyme activity is crucial in oncology research, as many cancer therapies target specific enzymes involved in cell proliferation and survival. Further investigation into the mechanism of action will be necessary to fully understand its therapeutic potential.

Additionally, the compound's chemical stability under various conditions has been evaluated as part of its characterization process. Stability studies are essential for determining how long a drug candidate remains effective before degrading into inactive or harmful byproducts. Factors such as pH, temperature, and light exposure are carefully controlled during these studies to ensure that any potential degradation pathways are identified and addressed.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently.

The potential applications of this compound extend beyond oncology research; it may also find utility in other therapeutic areas such as infectious diseases and neurodegenerative disorders. The structural versatility offered by its functional groups allows for broad exploration across multiple drug discovery programs.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for advancing the development of novel therapeutics based on compounds like 2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol. Such partnerships can facilitate access to resources such as high-throughput screening facilities and expertise in medicinal chemistry.

In conclusion,2228725-49-1 represents an innovative chemical entity with significant potential for therapeutic applications. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs across various disease areas.